Cas no 18808-85-0 ((4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one)

(4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one is a pyrazolone derivative characterized by a conjugated structure featuring a methoxy-substituted benzylidene group. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of heterocyclic compounds with applications in medicinal chemistry and materials science. The presence of the methoxy group enhances electron density, influencing reactivity in condensation and cyclization reactions. Its rigid molecular framework may contribute to stability in various synthetic conditions. The compound's structural features make it a candidate for studying structure-activity relationships in pharmacological research or as a precursor for functionalized pyrazolones. Handling requires standard laboratory precautions due to its organic nature.

(4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one structure

18808-85-0 structure

Product Name:(4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one

CAS No:18808-85-0

MF:C₁₈H₁₆N₂O₂

MW:292.331844329834

CID:1383375

PubChem ID:356068

Update Time:2025-06-08

(4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

- 3H-Pyrazol-3-one,2,4-dihydro-4-[(4-methoxyphenyl)methylene]-5-methyl-2-phenyl-
- 4-((4-METHOXYPHENYL)METHYLENE)-3-METHYL-1-PHENYL-2-PYRAZOLIN-5-ONE
- 4-(4-METHOXY-BENZYLIDENE)-5-METHYL-2-PHENYL-2,4-DIHYDRO-PYRAZOL-3-ONE
- 18808-85-0
- (Z)-4-(4-methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
- (4E)-4-[(4-methoxyphenyl)methylidene]-3-methyl-1-phenyl-4,5-dihydro-1H-pyrazol-5-one
- AKOS030661969
- (E)-4-(4-methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
- 3-methyl-1-phenyl-4-(p-methoxybenzylidene)-5-pyrazolone
- 4-[(4-methoxyphenyl)methylidene]-5-methyl-2-phenylpyrazol-3-one
- Maybridge1_001611
- (4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
- Inchi： 1S/C18H16N2O2/c1-13-17(12-14-8-10-16(22-2)11-9-14)18(21)20(19-13)15-6-4-3-5-7-15/h3-12H,1-2H3
- InChI Key： WGISVRVYQCZWOR-UHFFFAOYSA-N
- SMILES： O=C1C(=CC2C=CC(=CC=2)OC)C(C)=NN1C1C=CC=CC=1

Computed Properties

Exact Mass: 292.121177757g/mol
Monoisotopic Mass: 292.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 470
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 3.4
Topological Polar Surface Area: 41.9Å²

(4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	Z701828-5mg	(4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one	18808-85-0	5mg	$ 50.00	2022-03-29
TRC	Z701828-10mg	(4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one	18808-85-0	10mg	$ 65.00	2022-03-29
TRC	Z701828-50mg	(4Z)-4-(4-Methoxybenzylidene)-5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one	18808-85-0	50mg	$ 185.00	2022-03-29